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Compound of Interest

Compound Name:
2-Chloro-5-iodo-1-methyl-1H-

imidazole

CAS No.: 1824340-79-5

Cat. No.: B3380145

Get Quote

CAS: 23596-28-3 | Formula: C₄H₄ClIN₂ | M.W.: 242.45 g/mol

Part 1: Executive Technical Summary
2-Chloro-5-iodo-1-methyl-1H-imidazole is a high-value bifunctional heterocyclic scaffold used

primarily in the synthesis of polysubstituted imidazoles for pharmaceutical applications. Its

structural uniqueness lies in its orthogonal reactivity profile: the C5-iodine and C2-chlorine

atoms possess distinct electrophilic susceptibilities, allowing for controlled, sequential

functionalization.

For drug development professionals, this compound serves as a critical "linchpin" intermediate.

It enables the rapid construction of libraries where the C5 position can be modified via mild

palladium-catalyzed cross-couplings (Suzuki, Sonogashira), leaving the C2-chlorine intact for

subsequent nucleophilic aromatic substitution (SNAr) or harsher cross-coupling conditions.
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Sourcing this intermediate requires distinguishing between "catalog aggregators" (who drop-

ship) and "primary manufacturers" (who control the batch synthesis). For medicinal chemistry

campaigns requiring <10g, speed is paramount. For process development (>100g), batch

consistency and impurity profiling (specifically de-iodinated byproducts) are critical.

Tier 1: Primary Stocking Vendors (High Reliability)
These vendors typically hold physical stock and provide internal QC data.

Supplier Type Est. Purity Pack Sizes Primary Utility

Combi-Blocks Manufacturer >97% 1g - 100g

Best balance of

price/speed for

discovery chem.

Enamine
Building Block

Specialist
>95% 100mg - 10g

Ideal for

accessing

related analogs

simultaneously.

Fluorochem
Distributor/Stocki

st
>98% 1g - 25g

Strong EU

logistics; reliable

CoA data.

Apollo Scientific Distributor >97% 1g - 50g

Reliable sourcing

for UK/EU-based

labs.

Tier 2: Global Aggregators
Use these for consolidated purchasing, but expect longer lead times as they often source from

Tier 1.

MilliporeSigma (Sigma-Aldrich): High trust, but often highest price per gram.

Fisher Scientific: Sourced via third-party partnerships.
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Warning: A common impurity in this material is 2-chloro-1-methylimidazole (lacking iodine),

resulting from incomplete iodination during synthesis.

Directive: When ordering >10g, explicitly request a batch-specific H-NMR to confirm the

integration ratio of the C4-proton vs. the N-Methyl group.

Part 3: Quality Control & Validation (Self-Validating
System)
Upon receipt of the material, do not rely solely on the Certificate of Analysis (CoA). Perform the

following "Gatekeeper" checks to validate the material before introducing it into a synthesis

workflow.

A. Identity Validation (¹H-NMR)
The structure is simple, making NMR the definitive identity check.

Solvent: DMSO-d₆ or CDCl₃[1]

Key Signals:

N-Methyl Group: A sharp singlet (3H) typically appearing between 3.60 – 3.75 ppm.

C4-Proton: A sharp singlet (1H) appearing in the aromatic region, typically 7.10 – 7.30

ppm.

Pass Criteria: Integration ratio must be exactly 3:1.

Fail Flag: Any additional singlets in the aromatic region suggest the presence of

regioisomers (4-iodo vs 5-iodo) or unreacted starting material.

B. Purity Validation (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid
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B: Acetonitrile + 0.1% Formic Acid

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine absorption).

Retention Logic: The target (Iodo-Chloro) is significantly more lipophilic than the non-

iodinated precursor. Expect the impurity to elute much earlier.

QC Workflow Diagram
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Caption: Figure 1. Self-validating Quality Control workflow for incoming halo-imidazole

scaffolds.

Part 4: Technical Application Guide
The primary value of 2-Chloro-5-iodo-1-methyl-1H-imidazole is its ability to undergo

sequential orthogonal functionalization.

The Reactivity Hierarchy
Position 5 (C-I Bond): The C-I bond is significantly weaker and more polarized than the C-Cl

bond. It undergoes oxidative addition with Palladium(0) rapidly.

Reaction Type: Suzuki-Miyaura, Stille, Sonogashira, Negishi.

Conditions: Mild (Room Temp to 60°C), Pd(PPh₃)₄ or Pd(dppf)Cl₂.

Position 2 (C-Cl Bond): The C-Cl bond is flanked by two nitrogen atoms, making the C2

position electron-deficient.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3380145/docs?utm_src=pdf-body-img#strategic-sourcing-application-guide-2-chloro-5-iodo-1-methyl-1h-imidazole
https://www.benchchem.com/product/b3380145/docs?utm_src=pdf-body#strategic-sourcing-application-guide-2-chloro-5-iodo-1-methyl-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Type: Nucleophilic Aromatic Substitution (SNAr) with amines/thiols, or forcing Pd-

catalyzed coupling.

Conditions: Harsh (High Temp, Strong Base), or specialized ligands (e.g., Buchwald

precatalysts).

Synthesis Workflow: Sequential Library Generation
This workflow demonstrates how to use the scaffold to create a library of 2,5-disubstituted

imidazoles.

2-Chloro-5-iodo-
1-methyl-1H-imidazole

(Starting Scaffold)

Step 1: C5-Functionalization
(Chemoselective Cross-Coupling)

  Boronic Acid,
Pd(0), Na2CO3, 60°C

Intermediate:
2-Chloro-5-Aryl-imidazole

Path A: S_NAr
(Displacement of Cl)

  HNR2, Heat
(Nucleophilic Attack)

Path B: 2nd Cross-Coupling
(Suzuki/Buchwald)

  Ar-B(OH)2, Pd-Cat
(Forcing Conditions)

Product A:
2-Amino-5-Aryl-imidazole

Product B:
2,5-Diaryl-imidazole

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3380145/docs?utm_src=pdf-body-img#strategic-sourcing-application-guide-2-chloro-5-iodo-1-methyl-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Figure 2. Orthogonal reaction pathway exploiting the reactivity difference between C5-

Iodine and C2-Chlorine.[2]

Experimental Protocol: Representative Suzuki Coupling
(Step 1)
To selectively react the Iodine while preserving the Chlorine.

Setup: Charge a reaction vial with 2-Chloro-5-iodo-1-methyl-1H-imidazole (1.0 eq), Aryl

Boronic Acid (1.1 eq), and Pd(dppf)Cl₂·DCM (0.05 eq).

Solvent: Add degassed Dioxane:Water (4:1 ratio).

Base: Add Na₂CO₃ (2.0 eq).

Reaction: Stir at 50–60°C for 4–6 hours. Note: Do not exceed 80°C to avoid activating the C-

Cl bond.

Workup: Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.

Purification: Silica gel chromatography (Hexane/EtOAc). The product (2-Chloro-5-aryl...) will

elute later than the de-iodinated byproduct but earlier than bis-coupled material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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